Cas no 58822-06-3 (2-O-Methyl-angolensin)
2-O-Methyl-angolensin structure
Product name:2-O-Methyl-angolensin
2-O-Methyl-angolensin Chemical and Physical Properties
Names and Identifiers
-
- 2-O-Methyl-angolensin
- 2-O-Methylangolensin
- 58822-06-3
- 1-(4-hydroxy-2-methoxyphenyl)-2-(4-methoxyphenyl)propan-1-one
- LMPK12160608
-
- Inchi： InChI=1S/C17H18O4/c1-11(12-4-7-14(20-2)8-5-12)17(19)15-9-6-13(18)10-16(15)21-3/h4-11,18H,1-3H3
- InChI Key： JUUSJQJENSMLRE-UHFFFAOYSA-N
- SMILES： COc1ccc(cc1)C(C)C(=O)c1ccc(O)cc1OC
Computed Properties
- Exact Mass: 286.12050905Da
- Monoisotopic Mass: 286.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 1.502
2-O-Methyl-angolensin Related Literature
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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